Cas no 581213-69-6 (3-bromo-4-cyanobenzoic Acid)

3-bromo-4-cyanobenzoic Acid structure
3-bromo-4-cyanobenzoic Acid structure
Product Name:3-bromo-4-cyanobenzoic Acid
CAS No:581213-69-6
MF:C8H4BrNO2
MW:226.026861190796
CID:1608630
PubChem ID:53425520
Update Time:2025-04-21

3-bromo-4-cyanobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-cyanobenzoic acid
    • SY022572
    • A899795
    • AS-44764
    • AB6375
    • 3-Bromo-4-cyano-benzoic acid
    • SCHEMBL108705
    • A21866
    • DB-023496
    • Benzoic acid, 3-bromo-4-cyano-
    • AKOS016002669
    • 3-Bromo-4-cyanobenzoicacid
    • J-511921
    • MFCD09261042
    • 581213-69-6
    • CS-0208693
    • WAFUFPLTXVDCNT-UHFFFAOYSA-N
    • 3-Bromo-4-cyanobenzoic acid, AldrichCPR
    • 58123-69-6
    • 3-bromo-4-cyanobenzoic Acid
    • Inchi: 1S/C8H4BrNO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,(H,11,12)
    • InChI Key: WAFUFPLTXVDCNT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C#N)C=CC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 224.94300
  • Monoisotopic Mass: 224.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 61.09000
  • LogP: 2.01898
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